Cas no 71901-21-8 (N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys)

• Product Name: N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys
• CAS No: 71901-21-8
• MF: C₄₃H₆₅N₇O₉
• MW: 824.017711400986
• CID: 564488
• Update Time: 2025-05-24

N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-[[2-[2-[[2-[[2-(2-formamidohexanoylamino)-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]hexanoylamino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoic acid
• FOR-NLE-LEU-PHE-NLE-TYR-LYS-OH
• L-Lysine,N-formyl-L-norleucyl-L-leucyl-L-phenylalanyl-L-norleucyl-L-tyrosyl-
• N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys
• 6-amino-2-[3-(4-hydroxyphenyl)-2-(2-{2-[2-(2-formamidohexanamido)-4-methylpentanamido]-3-phenylpropanamido}hexanamido)propanamido]hexanoic acid

• Inchi： 1S/C43H65N7O9/c1-5-7-16-32(45-27-51)38(53)48-35(24-28(3)4)40(55)50-36(25-29-14-10-9-11-15-29)41(56)46-33(17-8-6-2)39(54)49-37(26-30-19-21-31(52)22-20-30)42(57)47-34(43(58)59)18-12-13-23-44/h9-11,14-15,19-22,27-28,32-37,52H,5-8,12-13,16-18,23-26,44H2,1-4H3,(H,45,51)(H,46,56)(H,47,57)(H,48,53)(H,49,54)(H,50,55)(H,58,59)/t32-,33-,34-,35-,36-,37-/m0/s1
• InChI Key： XZMLMTGOWVWIRV-DUGSHLAESA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCCC)NC=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CC1C=CC(=CC=1)O)=O)CCCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 823.48400
• Monoisotopic Mass: 823.484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 28
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.182
• Boiling Point: 1183.3 °C at 760 mmHg
• Flash Point: 669.4 °C
• Refractive Index: 1.553
• PSA: 258.15000
• LogP: 6.03770

N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys

Professional Introduction to Compound with CAS No. 71901-21-8 and Product Name: N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys

Compound with the CAS number 71901-21-8 and the product name N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its specific amino acid sequence, has garnered considerable attention due to its potential applications in modulating immune responses and as a therapeutic agent. The structure of N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys is derived from a well-known neuropeptide, which has been extensively studied for its role in various biological processes.

The N-formyl group at the N-terminus of this peptide is particularly noteworthy, as it is known to enhance the bioactivity of peptides by facilitating their interaction with cellular receptors. This modification has been shown to improve the pharmacokinetic properties of peptides, making them more effective in vivo. The sequence Nle-Leu-Phe-Nle-Tyr-Lys itself is reminiscent of a motif found in several bioactive peptides, including those that are involved in inflammation and immune regulation.

Recent research has highlighted the importance of this compound in the context of immunomodulation. Studies have demonstrated that N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys can activate specific immune cells, such as neutrophils and macrophages, by binding to formyl peptide receptors (FPRs). These receptors are crucial for initiating inflammatory responses and have been implicated in various diseases, including infections, autoimmune disorders, and even certain types of cancer. By targeting FPRs, N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys offers a potential therapeutic strategy for modulating these conditions.

In addition to its immunomodulatory properties, N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, and understanding the mechanisms by which peptides like this one can modulate inflammatory pathways is crucial for developing new treatments. The compound's ability to selectively target specific immune cells without causing widespread toxicity makes it an attractive candidate for further development.

The synthesis and characterization of N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys have been refined through advances in solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These techniques allow for the precise construction of complex peptide sequences with high purity, which is essential for biological activity. The use of synthetic methods also enables researchers to modify specific residues within the peptide sequence, allowing for fine-tuning of its bioactivity and pharmacological properties.

One of the most exciting aspects of N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys is its potential as a lead compound for drug development. By understanding its mechanism of action and optimizing its structure, researchers can design novel derivatives that may offer improved efficacy and reduced side effects. This approach aligns with the growing trend in pharmaceutical research towards personalized medicine, where compounds are tailored to individual patient needs based on their unique biological profiles.

The compound's potential applications extend beyond immunomodulation and anti-inflammation. Preliminary studies suggest that it may also have roles in wound healing and tissue repair. The ability of peptides like N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys to stimulate cell proliferation and migration could be harnessed to develop treatments for injuries or chronic wounds that are slow to heal. This multifaceted potential makes it a valuable asset in both academic research and industrial development.

As research into N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys continues, it is likely that new applications will be discovered. The integration of computational modeling and machine learning techniques into drug discovery pipelines will further accelerate the process of identifying promising candidates like this one. By leveraging these advanced tools, researchers can predict how different modifications will affect the bioactivity of peptides, thereby expediting the development of new therapeutics.

In conclusion, compound with CAS No. 71901-21-8 and product name N-Formyl-Nle-Leu-Phe-Nle-Tyr-Lys represents a significant advancement in biochemical research with broad implications for pharmaceutical development. Its unique structure and bioactivity make it a promising candidate for treating a variety of diseases related to inflammation and immune dysfunction. As research progresses, it is expected that this compound will continue to reveal new therapeutic possibilities, contributing to improvements in human health.